Cas no 61148-40-1 (2-chloro-8-methyl-Quinoxaline)
2-Chloro-8-methyl-Quinoxaline is a heterocyclic compound featuring a quinoxaline core substituted with a chlorine atom at the 2-position and a methyl group at the 8-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The chloro group enhances electrophilic substitution potential, while the methyl group contributes to steric and electronic modulation. Its high purity and stability under standard conditions ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other functionalization processes. The compound’s well-defined properties facilitate its use in targeted molecular design and research applications.
2-chloro-8-methyl-Quinoxaline structure
Product Name:2-chloro-8-methyl-Quinoxaline
CAS No:61148-40-1
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD15144493
CID:954046
PubChem ID:21504921
Update Time:2025-06-09
2-chloro-8-methyl-Quinoxaline Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-8-methyl-Quinoxaline
- 2-Chloro-8-methylquinoxaline
- 2-chloro-3-formyl-8-methylquinoline
- 2-chloro-8-methyl-3-formylquinoline
- 2-Chloro-8-methyl-3-quinoline carboxaldehyde
- 2-chloro-8-methyl-quinoline-3-carbaldehyde
- 2-Chloro-8-methylquinoline-3-carboxaldehyde
- 3-chloro-5-methylquinoxaline
- 8-methyl-2-chloroquinoline-3-carbaldehyde
- AC1LENFI
- AC1Q2GOT
- ACMC-1COKL
- AG-G-91155
- Quinoxaline, 2-chloro-8-methyl- (9CI)
- SCHEMBL1148207
- 61148-40-1
- RPRFQQQHIBASPC-UHFFFAOYSA-N
-
- MDL： MFCD15144493
- Inchi： 1S/C9H7ClN2/c1-6-3-2-4-7-9(6)12-8(10)5-11-7/h2-5H,1H3
- InChI Key： RPRFQQQHIBASPC-UHFFFAOYSA-N
- SMILES： ClC1=CN=C2C=CC=C(C)C2=N1
Computed Properties
- Exact Mass: 178.03
- Monoisotopic Mass: 178.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 25.8A^2
2-chloro-8-methyl-Quinoxaline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449039218-1g |
2-Chloro-8-methylquinoxaline |
61148-40-1 | 95% | 1g |
$396.99 | 2023-09-01 | |
| Chemenu | CM141770-1g |
2-chloro-8-methylquinoxaline |
61148-40-1 | 95% | 1g |
$464 | 2021-08-05 | |
| Chemenu | CM141770-1g |
2-chloro-8-methylquinoxaline |
61148-40-1 | 95% | 1g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | K08111-1g |
2-chloro-8-methyl-Quinoxaline |
61148-40-1 | 97% | 1g |
$430 | 2024-07-28 | |
| eNovation Chemicals LLC | K08111-5g |
2-chloro-8-methyl-Quinoxaline |
61148-40-1 | 97% | 5g |
$1250 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1004090-1g |
2-chloro-8-methylquinoxaline |
61148-40-1 | 95% | 1g |
$700 | 2024-07-24 | |
| eNovation Chemicals LLC | K08111-2g |
2-chloro-8-methyl-Quinoxaline |
61148-40-1 | 97% | 2g |
$650 | 2024-07-28 | |
| eNovation Chemicals LLC | K08111-10g |
2-chloro-8-methyl-Quinoxaline |
61148-40-1 | 97% | 10g |
$2190 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1739120-1g |
2-Chloro-8-methylquinoxaline |
61148-40-1 | 98% | 1g |
￥2048.00 | 2024-05-07 | |
| eNovation Chemicals LLC | Y1004090-1g |
2-chloro-8-methylquinoxaline |
61148-40-1 | 95% | 1g |
$700 | 2025-02-24 |
2-chloro-8-methyl-Quinoxaline Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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